Cas no 111281-12-0 (Diphenyl4-phenylthio)phenylsulphonium Triflate)
111281-12-0 structure
Product Name:Diphenyl4-phenylthio)phenylsulphonium Triflate
CAS No:111281-12-0
MF:C25H19F3O3S3
MW:520.606773614883
MDL:MFCD02683569
CID:129197
PubChem ID:24874595
Update Time:2025-04-18
Diphenyl4-phenylthio)phenylsulphonium Triflate Chemical and Physical Properties
Names and Identifiers
-
- (4-PHENYLTHIOPHENYL)DIPHENYLSULFONIUM TRIFLATE
- (4-PHENYLTHIOPHENYL)DIPHENYLSULFONIUM TRIFLUOROMETHANESULFONATE
- Diphenyl[4-(phenylthio)phenyl]sulphonium triflate
- (4-PHENYLTHIOPHENYL)DIPHENYLSULFONIUM TR
- diphenyl-(4-phenylthiophen-2-yl)sulfanium,trifluoromethanesulfonate
- diphenyl-4-phenylthiophenylsulfonium trifluoromethanesulfonate
- DIPHENYL(4-THIOPHENYLPHENYL)SULFONIUM TRIFLATE
- 111281-12-0
- WEYUQUMMYNRIPP-UHFFFAOYSA-N
- J-002551
- Diphenyl(4-(phenylthio)phenyl)sulfoniumtrifluoromethanesulfonate
- SCHEMBL51462
- Diphenyl(4-(phenylthio)phenyl)sulfonium trifluoromethanesulfonate
- MFCD02683569
- WEYUQUMMYNRIPP-UHFFFAOYSA-M
- DS-018592
- Diphenyl4-phenylthio)phenylsulphonium Triflate
-
- MDL： MFCD02683569
- Inchi： 1S/C24H19S2.CHF3O3S/c1-4-10-20(11-5-1)25-21-16-18-24(19-17-21)26(22-12-6-2-7-13-22)23-14-8-3-9-15-23;2-1(3,4)8(5,6)7/h1-19H;(H,5,6,7)/q+1;/p-1
- InChI Key： WEYUQUMMYNRIPP-UHFFFAOYSA-M
- SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)SC1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 520.04500
- Monoisotopic Mass: 520.04484247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 510
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 57.2
Experimental Properties
- Color/Form: solid
- Melting Point: 81-85 °C (lit.)
- PSA: 116.18000
- LogP: 8.06540
- Solubility: Not determined
Diphenyl4-phenylthio)phenylsulphonium Triflate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26-36
- Risk Phrases：R36/37/38
Diphenyl4-phenylthio)phenylsulphonium Triflate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC5764-1g |
Diphenyl[4-(phenylthio)phenyl]sulphonium triflate |
111281-12-0 | 99% | 1g |
£84.00 | 2025-02-21 | |
| Apollo Scientific | PC5764-5g |
Diphenyl[4-(phenylthio)phenyl]sulphonium triflate |
111281-12-0 | 99% | 5g |
£288.00 | 2025-02-21 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 527009-1G |
Diphenyl4-phenylthio)phenylsulphonium Triflate |
111281-12-0 | 1G |
￥489.43 | 2022-02-24 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 527009-5G |
Diphenyl4-phenylthio)phenylsulphonium Triflate |
111281-12-0 | 5G |
￥1640.12 | 2022-02-24 | ||
| TRC | D494043-50mg |
Diphenyl[4-phenylthio)phenyl]sulphonium Triflate |
111281-12-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D494043-100mg |
Diphenyl[4-phenylthio)phenyl]sulphonium Triflate |
111281-12-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D494043-500mg |
Diphenyl[4-phenylthio)phenyl]sulphonium Triflate |
111281-12-0 | 500mg |
$ 135.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P909795-250mg |
(4-Phenylthiophenyl)diphenylsulfonium triflate |
111281-12-0 | 250mg |
341.10 | 2021-05-17 | ||
| abcr | AB231614-1 g |
Diphenyl[4-(phenylthio)phenyl]sulphonium triflate; . |
111281-12-0 | 1 g |
€186.50 | 2023-07-20 | ||
| abcr | AB231614-5 g |
Diphenyl[4-(phenylthio)phenyl]sulphonium triflate; . |
111281-12-0 | 5 g |
€424.50 | 2023-07-20 |
Diphenyl4-phenylthio)phenylsulphonium Triflate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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